1-((5-chlorothiophen-2-yl)sulfonyl)-N-(thiazol-2-yl)piperidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(1,3-thiazol-2-yl)piperidine-2-carboxamide
• InChI: InChI=1S/C13H14ClN3O3S3/c14-10-4-5-11(22-10)23(19,20)17-7-2-1-3-9(17)12(18)16-13-15-6-8-21-13/h4-6,8-9H,1-3,7H2,(H,15,16,18)
• InChI Key: YMVFRULKISPKKC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)NC2=NC=CS2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H14ClN3O3S3
• Molecular Weight: 391.9 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(thiazol-2-yl)piperidine-2-carboxamide, also known as ML277, is a small molecule compound that has gained interest in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Carbonic Anhydrase Inhibitors

Research has explored derivatives similar to 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(thiazol-2-yl)piperidine-2-carboxamide for their inhibitory effects on carbonic anhydrase (CA) isozymes, which are significant for their role in various physiological processes, including respiration, acid-base balance, and CO2 transport. Compounds have been tested for their inhibition potency against cytosolic isozymes CA I and II, and tumor-associated isozyme CA IX, indicating potential applications in targeting cancer cells through the modulation of the tumor microenvironment (Turkmen et al., 2005).

Anticancer Agents

The compound's framework has been used to synthesize derivatives with promising anticancer properties. Studies have shown that certain derivatives exhibit potent anticancer activity, specifically against breast cancer cell lines, suggesting a potential role in the development of new therapeutic agents for cancer treatment (Al-Said et al., 2011).

Antimicrobial Activity

Derivatives of 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(thiazol-2-yl)piperidine-2-carboxamide have also been investigated for their antimicrobial properties. Studies have demonstrated the potential of these compounds to act against a variety of bacterial and fungal pathogens, indicating their usefulness in developing new antimicrobial drugs (Sowmya et al., 2018).

Alzheimer’s Disease Treatment

The compound's derivatives have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease, focusing on their ability to inhibit key enzymes implicated in the disease's progression. This research underscores the compound's versatility in drug discovery, particularly for neurodegenerative diseases (Rehman et al., 2018).